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Compound of Interest

Compound Name:
ethyl N-(4-

sulfamoylphenyl)carbamate

Cat. No.: B5889785

Get Quote

Target Audience: Analytical Chemists, Food Safety Researchers, and Drug Development

Professionals Matrix Applicability: Fermented foods, alcoholic beverages (wine, distilled spirits),

and pharmaceutical intermediates.

Introduction and Regulatory Rationale
Ethyl carbamate (EC), also known as urethane, is a naturally occurring process contaminant

formed during the fermentation and storage of foods and beverages. The International Agency

for Research on Cancer (IARC) classifies ethyl carbamate as a Group 2A carcinogen

("probably carcinogenic to humans")[1]. The Joint FAO/WHO Expert Committee on Food

Additives (JECFA) has highlighted that the co-consumption of EC with ethanol significantly

increases its toxicological and carcinogenic potential[2].

Due to its genotoxicity, global regulatory bodies have established strict allowable limits for EC.

The U.S. Food and Drug Administration (FDA) enforces voluntary limits of 15 µg/L for table

wines, 60 µg/L for fortified wines, and 125 µg/L for distilled spirits such as whiskey[3].
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The Analytical Challenge
Quantifying EC at trace (µg/L or ppb) levels presents a severe analytical bottleneck. EC is a

low-molecular-weight (89.09 g/mol ), highly polar molecule. Under electron ionization (EI), it

fragments into low-mass, non-specific ions. When analyzing complex matrices like distilled

spirits or soy sauce—which are rich in ethanol, sugars, and volatile congeners—traditional full-

scan GC/MS suffers from severe matrix interference and poor signal-to-noise (S/N) ratios.

Therefore, highly selective sample preparation combined with Gas Chromatography-Mass

Spectrometry (GC/MS) in Selected Ion Monitoring (SIM) mode is the gold standard for this

analysis[4].

Mechanistic Insights
Pathway of Formation
In fermented products, EC is not present in the raw ingredients but forms via a spontaneous

chemical reaction. Nitrogen-rich precursors (such as urea, citrulline, or cyanate) produced by

yeast metabolism react with ethanol. This esterification is exponentially accelerated by heat

(e.g., during the distillation of stone fruit spirits) and light exposure[5].
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Fig 1: Chemical pathway of ethyl carbamate formation in fermented matrices.

Mass Spectrometry Fragmentation Logic
Why do we monitor specific ions? The molecular ion of EC ( M+ at m/z 89) is highly unstable

and exhibits very low abundance[6].

m/z 62 (Quantifier): Formed via a McLafferty rearrangement, this is the base peak. It is highly

stabilized by resonance and provides the highest sensitivity[4].

m/z 74 (Qualifier): Corresponds to the loss of a methyl group [M−CH3​]+ . While useful, it is

susceptible to overlapping interferences from column bleed or phthalate contamination[6].

m/z 44 (Qualifier): Represents the [COO]+ fragment.

To correct for matrix-induced signal suppression and extraction losses, a stable isotope internal

standard, Deuterated Ethyl Carbamate ( d5​-EC), is highly recommended over the traditional

propyl carbamate. d5​-EC co-elutes exactly with the target analyte, ensuring perfect matrix-

matched ionization correction, and is quantified using m/z 64[4].

Quantitative Data Summary
Table 1: Regulatory Limits and Target Thresholds

Product Category FDA Target Limit (µg/L) Health Canada Limit (µg/L)

Table Wines ≤ 15 ≤ 30

Fortified / Dessert Wines ≤ 60 ≤ 100

Distilled Spirits (Whiskey) ≤ 125 ≤ 150

Fruit Brandies / Liqueurs N/A ≤ 400

Table 2: GC/MS SIM Acquisition Parameters
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Analyte Role
Quantifier Ion
(m/z)

Qualifier Ions
(m/z)

Dwell Time
(ms)

Ethyl Carbamate

(EC)
Target Analyte 62 44, 74, 89 100

d5​-Ethyl

Carbamate
Internal Standard 64 79 100

Propyl

Carbamate (Alt)
Internal Standard 62 44, 63 100

Experimental Protocol
This self-validating protocol utilizes Solid Phase Extraction (SPE) followed by GC/MS-SIM,

adapted from AOAC International methodologies[7].
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1. Sample Aliquot & Spiking
Add d5-EC Internal Standard

2. Solid Phase Extraction (SPE)
Load onto Diatomaceous Earth Column

3. Selective Elution
Elute with 5% Ethyl Acetate in DCM

4. Concentration
Gentle Nitrogen Blowdown (Avoid Heat)

5. GC/MS Analysis
Polar PEG Column, SIM Mode

6. Data Processing
Ratio m/z 62 (EC) to m/z 64 (d5-EC)

Click to download full resolution via product page

Fig 2: Step-by-step sample preparation and GC/MS analytical workflow.

Reagents and Materials
Standards: Ethyl carbamate (≥99% purity), d5​-ethyl carbamate (Internal Standard).

Solvents: Dichloromethane (DCM), Ethyl Acetate, Acetone (all GC-MS or pesticide grade).

Extraction: Diatomaceous earth SPE cartridges (e.g., Extrelut 20) or equivalent unbonded

silica.
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Column: Polyethylene glycol (PEG) polar capillary column (e.g., DB-WAX, Carbowax 20M),

30 m × 0.25 mm ID × 0.25 µm film thickness. Crucial Causality: Non-polar columns (like HP-

5) will cause severe peak tailing and fail to separate EC from the solvent front.

Sample Preparation (SPE Workflow)
Spiking: Accurately weigh 5.0 g of the homogenized sample (or 5.0 mL of beverage) into a

clean glass vial. Add 100 µL of the d5​-EC internal standard working solution (400 ng/mL).

Mix thoroughly.

Aqueous Dilution: Dilute the sample with 15 mL of ultra-pure water to reduce the ethanol

concentration, which can interfere with sorbent retention.

Loading: Apply the diluted sample to the diatomaceous earth SPE column. Allow it to absorb

into the matrix for 15 minutes.

Elution: Elute the carbamates using 2 × 20 mL of Dichloromethane (DCM) containing 5%

Ethyl Acetate. Collect the eluate in a round-bottom flask.

Concentration: Concentrate the eluate using a rotary evaporator under vacuum at a

maximum water bath temperature of 28°C. Warning: EC is semi-volatile. Temperatures

above 30°C will result in severe analyte loss. Evaporate to approximately 1-2 mL, then

transfer to a GC vial and use a gentle stream of nitrogen to bring the final volume to exactly

1.0 mL.

GC/MS Instrumental Setup
Inlet: Splitless mode, 180°C. Injection volume: 1.0 µL. (Lower inlet temperatures prevent

thermal degradation of the matrix into background noise).

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Temperature Program:

Initial: 40°C, hold for 0.75 min.

Ramp 1: 10°C/min to 60°C.
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Ramp 2: 3°C/min to 150°C (Slow ramp ensures separation of EC from co-extracted

fermentation fusel oils).

Ramp 3: 25°C/min to 220°C, hold for 5 min (Column bake-out).

MS Transfer Line: 220°C.

Ion Source: Electron Ionization (EI) at 70 eV, Source Temp: 230°C.

Acquisition: SIM mode (refer to Table 2 for ions). Solvent delay: 10 minutes.

System Suitability and Validation
Calibration: Construct a 6-point internal standard calibration curve ranging from 5 to 500

µg/L. The coefficient of determination ( R2 ) must be ≥0.995 .

Ion Ratio Confirmation: The relative abundance of the qualifier ions (m/z 44, 74) to the

quantifier ion (m/z 62) in the sample must be within ±20% of the ratio observed in the

analytical standards.

Troubleshooting & Expert Insights
Issue: Poor Recovery (<70%).

Cause: Over-drying during the nitrogen blowdown step.

Solution: Never evaporate the extract to complete dryness. Stop at 0.5 mL and

reconstitute to 1.0 mL.

Issue: Shifting Retention Times.

Cause: Phase degradation of the PEG column due to repeated injections of

aqueous/ethanol extracts.

Solution: Ensure the SPE cleanup effectively removes water. Utilize a deactivated glass

wool liner and replace it every 50-100 injections.

Advanced Alternative (LVI-2D-GC): For high-throughput labs, Large Volume Injection (LVI)

combined with 2D-GC (heartcutting) can bypass the SPE step entirely. A 100 µL direct
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injection is made in solvent-vent mode, venting the ethanol-water matrix, while the EC

fraction is heartcut from a non-polar primary column to a polar secondary column[8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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